Ethyl 5-bromo-2,3-dihydro-1-benzofuran-2-carboxylate

• IUPAC Name: ethyl 5-bromo-2,3-dihydro-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C11H11BrO3/c1-2-14-11(13)10-6-7-5-8(12)3-4-9(7)15-10/h3-5,10H,2,6H2,1H3
• InChI Key: FRWJLWVJGAUGGM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CC2=C(O1)C=CC(=C2)Br
• Molecular Formula: C11H11BrO3
• Molecular Weight: 271.11 g/mol

Description

Ethyl 5-bromo-2,3-dihydro-1-benzofuran-2-carboxylate is a benzofuran derivative. Benzofuran compounds are ubiquitous in nature and have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They are potential natural drug lead compounds.

Synthesis Analysis

The benzofuran-based lead compounds were synthesized, and the obtained 2-hydroxy-5-nitrobenzaldehyde was subsequently treated with ethyl bromoacetate in the presence of sodium carbonate in N-methyl pyrrolidine, and the ethyl 5-nitrobenzofuran-2-carboxylate was obtained in good yields and purity.

Molecular Structure Analysis

The molecular weight of this compound is 271.11. The InChI code is 1S/C11H11BrO3/c1-2-14-11(13)9-6-15-10-4-3-7(12)5-8(9)10/h3-5,9H,2,6H2,1H3.

Chemical Reactions Analysis

Benzofuran compounds are constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another benzofuran ring is constructed by proton quantum tunneling, which has not only fewer side reactions but also high yield, which is conducive to the construction of complex benzofuran ring systems.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature.

Scientific Research Applications

Synthesis and Characterization

Ethyl 5-bromo-2,3-dihydro-1-benzofuran-2-carboxylate serves as a pivotal intermediate in the synthesis and characterization of various biologically significant compounds. It is synthesized through the reaction of bromo salicylaldehyde with diethyl bromomalonate, leading to the formation of benzofuran derivatives. These derivatives, including 5-bromobenzofuran aryl ureas and carbamates, are characterized by NMR, IR, and further evaluated for antimicrobial activities, highlighting their potential in developing new antimicrobial agents (Kumari et al., 2019).

Crystallographic Studies

The compound's role extends to crystallographic studies, where its derivatives, such as 2-(5-Bromo-3-methylsulfanyl-1-benzofuran-2-yl)acetic acid, are prepared and analyzed. The structural analysis includes detailing intermolecular interactions, like hydrogen bonds and halogen interactions, which contribute to understanding the compound's crystalline properties and its potential applications in material science (Choi et al., 2009).

Antituberculosis and Antimicrobial Studies

Further research into the derivatives of this compound demonstrates their potential in medical applications, particularly in antituberculosis and antimicrobial treatments. Studies have shown that certain benzofuran derivatives exhibit promising antituberculosis activity, contributing to the development of new treatments for this global health issue (Thorat et al., 2016).

Development of Analgesic and Anti-inflammatory Drugs

The synthesis and characterization of novel dihydro benzofuro[3,2-e]isoxazolo[4,5-b]azepin-5(5aH)-ones from this compound highlight its importance in the development of analgesic and anti-inflammatory drugs. This research opens pathways for creating new medications that could potentially offer better efficacy and lower side effects for treating inflammation and pain (Rajanarendar et al., 2013).

Photostimulated Reactions and Isomerization Studies

This compound also finds application in photostimulated reactions and isomerization studies. These studies provide insights into the compound's behavior under light exposure, offering valuable information for developing photo-responsive materials and understanding molecular isomerization processes, which are crucial in various scientific fields, including materials science and photopharmacology (Shen, 2010).

Safety and Hazards

The safety information for Ethyl 5-bromo-2,3-dihydro-1-benzofuran-2-carboxylate indicates that it has hazard statements H302-H312-H315-H319-H332-H335. This suggests that it may be harmful if swallowed, in contact with skin, causes skin and eye irritation, may cause respiratory irritation, and may be harmful if inhaled.

Future Directions

Given the strong biological activities of benzofuran compounds, they have attracted the attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds. For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease. Novel scaffold compounds of benzothiophene and benzofuran have been developed and utilized as anticancer agents. Therefore, the future directions of research on Ethyl 5-bromo-2,3-dihydro-1-benzofuran-2-carboxylate and similar compounds could focus on their potential applications in the treatment of various diseases.

Mechanism of Action

Target of Action

Benzofuran compounds, such as Ethyl 5-bromo-2,3-dihydro-1-benzofuran-2-carboxylate, are ubiquitous in nature and have been shown to have strong biological activities . More research is needed to identify the primary targets and their roles.

Mode of Action

Benzofuran compounds are known for their diverse pharmacological activities . They have been developed and utilized as anticancer agents . The specific interaction of this compound with its targets and the resulting changes are subjects of ongoing research.

Biochemical Pathways

Benzofuran compounds are known to have anti-tumor, antibacterial, anti-oxidative, and anti-viral activities These activities suggest that the compound may interact with multiple biochemical pathways, leading to various downstream effects

Result of Action

Some substituted benzofurans have been found to have significant cell growth inhibitory effects This suggests that this compound may also have similar effects

Action Environment

It is known that the compound has a density of 152g/cm3 and a melting point of 60-62ºC These properties may influence how the compound interacts with its environment